molecular formula C18H14N4O2 B8715442 N,N'-(1,2-Phenylene)dipicolinamide

N,N'-(1,2-Phenylene)dipicolinamide

Cat. No.: B8715442
M. Wt: 318.3 g/mol
InChI Key: AVQHPOJZTPDXPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N,N'-(1,2-Phenylene)dipicolinamide is a useful research compound. Its molecular formula is C18H14N4O2 and its molecular weight is 318.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H14N4O2

Molecular Weight

318.3 g/mol

IUPAC Name

N-[2-(pyridine-2-carbonylamino)phenyl]pyridine-2-carboxamide

InChI

InChI=1S/C18H14N4O2/c23-17(15-9-3-5-11-19-15)21-13-7-1-2-8-14(13)22-18(24)16-10-4-6-12-20-16/h1-12H,(H,21,23)(H,22,24)

InChI Key

AVQHPOJZTPDXPM-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)NC(=O)C2=CC=CC=N2)NC(=O)C3=CC=CC=N3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 1,2-phenylenediamine (111 mg, 1.00 mmol) in DMF (10 mL) was sequentially added iPr2NEt (1.75 mL, 10.0 mmol), HOBt (406 mg, 3.00 mmol), picolinic acid (370 mg, 3.00 mmol), and BOP reagent (1.34 g, 3.00 mmol). After 18 h at room temperature, the reaction mixture was added to a rapidly-stirred mixture of EtOAc (50 mL), H2O (50 mL), and sat'd NaCl (50 mL). After stirring for ca 1 h, the phases were separated and the aqueous layer was extracted with EtOAc (50 mL). The combined organic layers were dried over MgSO4, filtered, and concentrated in vacuo to a brown oil. Purification by flash chromatography (silica gel, EtOAc) afforded 302 mg (92%) of the desired product as a white solid. MS (ES+) m/z 319.0 [M+H]+.
Quantity
111 mg
Type
reactant
Reaction Step One
Quantity
1.75 mL
Type
reactant
Reaction Step Two
Name
Quantity
406 mg
Type
reactant
Reaction Step Three
Quantity
370 mg
Type
reactant
Reaction Step Four
Quantity
1.34 g
Type
reactant
Reaction Step Five
Name
Quantity
10 mL
Type
solvent
Reaction Step Six
Name
Quantity
50 mL
Type
reactant
Reaction Step Seven
Name
Quantity
50 mL
Type
solvent
Reaction Step Seven
Name
Quantity
50 mL
Type
solvent
Reaction Step Seven
Yield
92%

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